Cas no 2227731-83-9 ((2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol)

• Product Name: (2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol
• CAS No: 2227731-83-9
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6077590
• PubChem ID: 165763567
• Update Time: 2025-05-20

(2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol
• 2227731-83-9
• EN300-1788384

• Inchi： 1S/C11H20N2O/c1-5-13-10(4)11(9(3)12-13)7-6-8(2)14/h8,14H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key： DPVMZDSTSDHQHK-MRVPVSSYSA-N
• SMILES： O[C@H](C)CCC1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol

Introduction to (2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol (CAS No. 2227731-83-9)

(2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol (CAS No. 2227731-83-9) is a chiral compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, which include a chiral center and a substituted pyrazole ring. The compound's chiral nature makes it particularly interesting for the development of enantiomerically pure drugs, which can exhibit enhanced efficacy and reduced side effects compared to their racemic counterparts.

The chemical structure of (2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol consists of a butan-2-ol moiety attached to a 1-ethyl-3,5-dimethylpyrazole ring. The presence of the chiral center at the butan-2-ol position imparts optical activity to the molecule, which is crucial for its biological and pharmacological properties. The pyrazole ring, known for its versatile reactivity and biological activity, further enhances the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the importance of (2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This makes (2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butan-2-ol a promising candidate for the development of new nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, (2R)-4-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-y l)butan - 2 - ol has also been investigated for its potential as an antidiabetic agent. Studies conducted by researchers at the University of California have demonstrated that this compound can improve glucose homeostasis by enhancing insulin sensitivity and reducing hepatic glucose production. These findings suggest that (2R)-4-(1 - ethyl - 3 , 5 - dimethyl - 1 H - pyrazol - 4 - yl ) butan - 2 - ol could be a valuable lead compound for the development of novel antidiabetic therapies.

The synthesis of (2R)-4-(1 - ethyl - 3 , 5 - dimethyl - 1 H - pyrazol - 4 - yl ) butan - 2 - ol has been optimized using modern synthetic techniques to ensure high yields and enantiomeric purity. One common approach involves the asymmetric hydrogenation of a prochiral ketone intermediate followed by ring closure to form the pyrazole ring. This method not only provides access to gram quantities of the target compound but also ensures that the desired enantiomer is obtained with high optical purity.

The physical properties of (2R)-4-(1 - ethyl - 3 , 5 - dimethyl - 1 H - pyrazol - 4 - yl ) butan - 2 - ol, such as its melting point, boiling point, and solubility, have been thoroughly characterized. These properties are essential for understanding the compound's behavior in different solvents and under various conditions, which is crucial for both laboratory-scale experiments and industrial-scale production.

In terms of safety and toxicity, preliminary studies have indicated that (2R)-4-(1 - ethyl - 3 , 5 - dimethyl - 1 H - pyrazol - 4 - yl ) butan - 2 - ol exhibits low toxicity in vitro and in vivo. However, further comprehensive safety evaluations are necessary to ensure its suitability for clinical use. These evaluations typically involve detailed toxicological studies, including acute and chronic toxicity tests, genotoxicity assays, and reproductive toxicity assessments.

The potential applications of (2R)-4-(1 - ethyl - 3 , 5 - dimethyl - 1 H - pyrazol - 4-y l)butan – 2 – ol extend beyond pharmaceuticals. In the field of materials science, this compound has been explored as a chiral building block for the synthesis of advanced materials with unique optical and electronic properties. The ability to control chirality at the molecular level allows for the creation of materials with tailored functionalities, which can be used in various technological applications.

In conclusion, (2R)-4-(1 – ethyl – 3 , 5 – dimethyl – 1 H ��� pyrazol – 4 – yl ) butan – 2 – ol (CAS No. 2227731–83–9) is a versatile chiral compound with significant potential in pharmaceutical research and materials science. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods to make this compound more accessible for practical use.